Cas no 1415246-68-2 (MMAF Hydrochloride)

• Product Name: MMAF Hydrochloride
• CAS No: 1415246-68-2
• MF: C₃₉H₆₆ClN₅O₈
• MW: 768.423050403595
• CID: 2601535
• PubChem ID: 78357791
• Update Time: 2025-06-29

MMAF Hydrochloride Chemical and Physical Properties

Names and Identifiers

• MMAF (Hydrochloride)
• Monomethylauristatin F Hydrochloride
• MMAF Hydrochloride
• (2S)-2-[[(2R,3R)-3-methoxy-3-[(2S)-1-[(3R,4S,5S)-3-methoxy-5-methyl-4-[methyl-[(2S)-3-methyl-2-[[(2S)-3-methyl-2-(methylamino)butanoyl]amino]butanoyl]amino]heptanoyl]pyrrolidin-2-yl]-2-methylpropanoyl]amino]-3-phenylpropanoic acid;hydrochloride
• monomethyl auristatin f hcl
• DA-55567
• F85028
• MS-31388
• MMAFHydrochloride
• AKOS030526500
• ((2R,3R)-3-((S)-1-((3R,4S,5S)-4-((S)-N,3-dimethyl-2-((S)-3-methyl-2-(methylamino)butanamido)butanamido)-3-methoxy-5-methylheptanoyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoyl)-L-phenylalanine hydrochloride
• (2S)-2-[(2R)-2-[(R)-[(2S)-1-[(3R,4S,5S)-4-[(2S)-N,3-dimethyl-2-[(2S)-3-methyl-2-(methylamino)butanamido]butanamido]-3-methoxy-5-methylheptanoyl]pyrrolidin-2-yl](methoxy)methyl]propanamido]-3-phenylpropanoic acid hydrochloride
• 1415246-68-2
• HY-15579A
• SCHEMBL21111548

• Inchi： 1S/C39H65N5O8.ClH/c1-12-25(6)34(43(9)38(48)33(24(4)5)42-37(47)32(40-8)23(2)3)30(51-10)22-31(45)44-20-16-19-29(44)35(52-11)26(7)36(46)41-28(39(49)50)21-27-17-14-13-15-18-27;/h13-15,17-18,23-26,28-30,32-35,40H,12,16,19-22H2,1-11H3,(H,41,46)(H,42,47)(H,49,50);1H/t25-,26+,28-,29-,30+,32-,33-,34-,35+;/m0./s1
• InChI Key： BUPKFQQDMNUXOY-KMYLZLQDSA-N
• SMILES： Cl.O(C)[C@H]([C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)C)[C@@H]1CCCN1C(C[C@H]([C@H]([C@@H](C)CC)N(C)C([C@H](C(C)C)NC([C@H](C(C)C)NC)=O)=O)OC)=O

Computed Properties

• Exact Mass: 767.4599918g/mol
• Monoisotopic Mass: 767.4599918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 53
• Rotatable Bond Count: 21
• Complexity: 1160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167

MMAF Hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on MMAF Hydrochloride

MMAF Hydrochloride: A Comprehensive Overview

MMAF Hydrochloride, also known by its CAS number 1415246-68-2, is a compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a hydrochloride salt of MMAF, which stands for methyl (E)-3-(3,5-dimethoxyphenyl)acrylate fumarate. The hydrochloride form is often preferred in research and development due to its enhanced solubility and stability, making it easier to handle in various experimental setups.

The molecular formula of MMAF Hydrochloride is C₁₇H₁₇ClO₅, and its molecular weight is approximately 350.79 g/mol. The compound exhibits a crystalline structure under standard conditions and is typically white or off-white in color. Its solubility in water is moderate, but it dissolves readily in organic solvents such as dichloromethane and ethyl acetate, which makes it suitable for various synthetic and analytical procedures.

Recent studies have highlighted the potential of MMAF Hydrochloride in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties. These findings are particularly promising given the increasing demand for natural and synthetic compounds that can address chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

In terms of synthesis, MMAF Hydrochloride can be prepared through a variety of methods, including nucleophilic substitution, esterification, and acid-base reactions. One common approach involves the reaction of methyl (E)-3-(3,5-dimethoxyphenyl)acrylate with fumaric acid in the presence of an acid catalyst. The resulting product is then neutralized with hydrochloric acid to yield the hydrochloride salt. This method ensures high purity and consistency, which are critical for downstream applications.

The pharmacokinetic properties of MMAF Hydrochloride have also been extensively studied. Research indicates that the compound exhibits moderate bioavailability when administered orally, with peak plasma concentrations achieved within 2-4 hours. Its half-life is approximately 6 hours, which suggests that it may require multiple dosing regimens for sustained therapeutic effects. However, further studies are needed to confirm these findings and explore alternative administration routes such as intravenous or subcutaneous delivery.

In addition to its pharmacological applications, MMAF Hydrochloride has shown potential in materials science. For example, it has been investigated as a building block for the synthesis of polymeric materials with tailored mechanical and thermal properties. These materials could find applications in drug delivery systems, tissue engineering scaffolds, and electronic devices.

From an environmental perspective, the ecological impact of MMAF Hydrochloride remains a topic of interest. Preliminary studies suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. However, more comprehensive assessments are required to fully understand its environmental fate and potential risks to aquatic organisms.

In conclusion, MMAF Hydrochloride (CAS No. 1415246-68-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and biological evaluation, position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, it is likely that this compound will play an increasingly important role in both academic research and commercial product development.